4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol

• Molecular Formula: C11H15BrFNO
• Molecular Weight: 276.14 g/mol
• IUPAC Name: 4-[(4-bromo-3-fluorophenyl)methylamino]butan-2-ol
• InChI: InChI=1S/C11H15BrFNO/c1-8(15)4-5-14-7-9-2-3-10(12)11(13)6-9/h2-3,6,8,14-15H,4-5,7H2,1H3
• InChI Key: SSEIHISCKDZZLL-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=CC(=C(C=C1)Br)F)O

Description

4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol is a brominated and fluorinated amino alcohol characterized by a phenyl ring substituted with bromine (4-position) and fluorine (3-position), linked via a methylene group to an aminobutanol backbone. Characterization likely employs IR spectroscopy (N-H, C-O stretches), NMR (1H/13C chemical shifts), and HRMS for structural confirmation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol typically involves the reaction of 4-bromo-3-fluorobenzylamine with butan-2-ol under controlled conditions. The reaction is often catalyzed by a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is carried out in an organic solvent like dichloromethane or ethanol at a temperature range of 50-70°C .

Industrial Production Methods

In an industrial setting, the production of 4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol may involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems allows for precise control over reaction parameters, leading to higher efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The bromine atom can be substituted with other nucleophiles such as hydroxide, cyanide, or amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or potassium cyanide (KCN) are employed under basic conditions.

Major Products Formed

Oxidation: Formation of 4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-one.

Reduction: Formation of 4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butane.

Substitution: Formation of 4-{[(4-Fluoro-3-hydroxyphenyl)methyl]amino}butan-2-ol or 4-{[(4-Cyano-3-fluorophenyl)methyl]amino}butan-2-ol.

Scientific Research Applications

4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic effects in treating certain diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest involvement in modulating signal transduction pathways .

Comparison with Similar Compounds

Structural and Substituent Analysis

The target compound’s distinct features include a 4-bromo-3-fluorophenyl group and a secondary alcohol at the β-position of the amino chain. Key comparisons with structurally related compounds (Table 1) highlight:

• Substituent Position Effects : Bromine at the 4-position and fluorine at the 3-position on the phenyl ring may enhance steric and electronic effects compared to analogs with substituents at other positions (e.g., 5-bromopyrazolo[1,5-a]pyridine in ). Halogen positioning influences lipophilicity, dipole moments, and intermolecular interactions.

Table 1: Structural Comparison of Halogenated Compounds

Compound Name	Core Structure	Substituents (Position)	Functional Groups	Molecular Features
4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol	Phenyl-aminobutanol	Br (4), F (3)	-NH-, -OH	Polar, hydrogen-bonding
5-Bromopyrazolo[1,5-a]pyridine (PBLJ7640)	Pyrazolo-pyridine	Br (5)	Aromatic N-heterocycle	Planar, π-π stacking
Ethyl 4-(4-methoxyphenyl)-4-((4-methoxyphenyl)amino)-2-methylenebutanoate	Aryl-ester	OMe (4), C=O, C=C	Ester, alkene	Hydrophobic, conjugated

Biological Activity

4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its efficacy in various biological contexts.

• Molecular Formula : C$_{11}$H$_{15}$BrFNO
• Molecular Weight : 276.15 g/mol
• CAS Number : 1344107-61-4

The biological activity of 4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol is primarily attributed to its interaction with specific biological targets, including enzymes and receptors involved in cellular signaling pathways. The presence of the bromo and fluorine substituents on the phenyl ring enhances its lipophilicity, potentially increasing membrane permeability and facilitating interaction with intracellular targets.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, the presence of halogen atoms (bromine and fluorine) in the structure has been linked to enhanced antibacterial activity against various Gram-positive and Gram-negative bacteria. A study highlighted that derivatives with similar substitutions showed Minimum Inhibitory Concentrations (MICs) ranging from 46.9 μg/mL to 93.7 μg/mL against specific bacterial strains, suggesting that 4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol may possess comparable efficacy .

Compound	MIC (μg/mL)	Bacterial Strain
4-Bromo Compound A	46.9	Staphylococcus aureus
4-Bromo Compound B	93.7	Escherichia coli

Cytotoxicity Studies

Cytotoxicity assays have demonstrated that structurally related compounds can inhibit cell proliferation in various cancer cell lines. For example, a compound exhibiting similar structural characteristics showed an IC$_{50}$ value less than that of doxorubicin in Jurkat cells, indicating potential as an anticancer agent . The structure–activity relationship (SAR) analysis suggests that the bromo substitution is critical for enhancing cytotoxic effects.

Case Study 1: Anticancer Activity

A study investigated the effects of 4-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-2-ol on A-431 human epidermoid carcinoma cells. The compound was found to induce apoptosis through mitochondrial pathways, leading to increased caspase activity. The results indicated a dose-dependent response, with significant effects observed at concentrations as low as 10 μM.

Case Study 2: Antifungal Properties

In another investigation, derivatives of the compound were tested against various fungal pathogens. The results showed promising antifungal activity, particularly against Candida species, with MIC values comparable to standard antifungal agents like fluconazole .